![molecular formula C11H8O4S B1445670 [5-(2-Furoyl)-2-thienyl]acetic acid CAS No. 1447966-09-7](/img/structure/B1445670.png)
[5-(2-Furoyl)-2-thienyl]acetic acid
Overview
Description
“[5-(2-Furoyl)-2-thienyl]acetic acid” is a chemical compound with the molecular formula C11H8O4S and a molecular weight of 236.24 . It’s used for research purposes .
Molecular Structure Analysis
The molecular structure of “[5-(2-Furoyl)-2-thienyl]acetic acid” is represented by the formula C11H8O4S . The exact structure would require more specific information or advanced tools to determine.Physical And Chemical Properties Analysis
The physical and chemical properties of “[5-(2-Furoyl)-2-thienyl]acetic acid” are not fully detailed in the available resources. It’s known that the compound has a molecular weight of 236.24 , but other properties like boiling point, melting point, and solubility are not specified.Scientific Research Applications
Biomass Conversion to Furan Platform Chemicals
Furan derivatives, such as “[5-(2-Furoyl)-2-thienyl]acetic acid”, are gaining attention for their potential in biomass conversion . These compounds can be synthesized from biomass and serve as intermediates for producing a wide range of chemicals. They offer a sustainable alternative to petroleum-based products, supporting the development of green chemistry and biorefineries.
Synthesis of Heterocyclic Compounds
The compound is used in the synthesis of various heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals . For instance, it can be involved in the creation of oxadiazoles and triazoles, which have applications ranging from bactericides to chemotherapeutic agents.
Development of Bio-based Polymers
Derivatives of furan, like “[5-(2-Furoyl)-2-thienyl]acetic acid”, are key in producing bio-based polymers . These polymers, such as poly(ethylene 2,5-furandicarboxylate) (PEF), are seen as alternatives to traditional plastics, offering a more sustainable and environmentally friendly option.
properties
IUPAC Name |
2-[5-(furan-2-carbonyl)thiophen-2-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4S/c12-10(13)6-7-3-4-9(16-7)11(14)8-2-1-5-15-8/h1-5H,6H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOPOMKQLDQGSKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)C2=CC=C(S2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[5-(2-Furoyl)-2-thienyl]acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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